6-O-Acetylcoriatin

GABA receptor pharmacology electrophysiology picrotoxane SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H22O7
Molecular Weight 338.4 g/mol
Cat. No. B15590843
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name6-O-Acetylcoriatin
Molecular FormulaC17H22O7
Molecular Weight338.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H22O7/c1-7(18)24-17-10-9(14(2,3)20)8(22-13(10)19)5-15(17,4)16(6-21-16)11-12(17)23-11/h8-12,20H,5-6H2,1-4H3/t8-,9-,10-,11-,12+,15+,16-,17+/m0/s1
InChIKeyRCDCUCSJAPPGHK-OFRRRXGRSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6-O-Acetylcoriatin Overview


6-O-Acetylcoriatin (CAS 1432063-63-2; C₁₇H₂₂O₇; MW 338.35 g/mol) is a picrotoxane-type sesquiterpenoid that can be isolated from the herbs of Coriaria nepalensis Wall. (Coriariaceae) [1]. It is the 6-O-acetyl ester derivative of coriatin (C₁₅H₂₀O₆; MW 296.32), a sesquiterpene lactone bearing two epoxide groups and two tertiary hydroxy groups [2]. The compound belongs to a structurally conserved class of plant-derived terpenoids—including tutin, coriamyrtin, picrotoxinin, and dihydrotutin—that are recognized as noncompetitive antagonists at ionotropic GABA receptors [3]. The defining structural feature of 6-O-Acetylcoriatin is the acetyl substitution at the C-6 hydroxyl position, a modification that has been shown in the picrotoxane class to substantially alter GABA receptor pharmacology while preserving activity at other amino acid recognition sites [4].

WorkflowGABA receptor pharmacology and electrophysiology studies
Selection Logic6-O-acetyl modification enables dissection of pre- vs. postsynaptic GABAergic mechanisms
Use ContextClass-level picrotoxane SAR probe for amino acid selectivity research

6-O-Acetylcoriatin Differentiation


Substitution of 6-O-Acetylcoriatin with its parent alcohol coriatin (CAS 91653-75-7) or other picrotoxane congeners (tutin, coriamyrtin) is not scientifically defensible because the C-6 acetyl modification fundamentally alters GABA receptor pharmacology. Direct electrophysiological evidence from the picrotoxane class demonstrates that compounds bearing a free 6-hydroxyl group (picrotoxinin, tutin, coriamyrtin) depolarize spinal roots and antagonize GABA-, β-alanine-, and taurine-induced responses, whereas the 6-acetylated analog (6-acetylpicrotoxinin) produces hyperpolarization instead of depolarization and exhibits significantly weaker GABA antagonism [1]. Additionally, coriatin itself has documented antischizophrenia activity [2], while hydroxycoriatin demonstrates anticonvulsant activity (60% protection at 5 mg/kg in mice electroshock) [3]—pharmacological profiles that cannot be presumed for the acetylated derivative without direct testing. The molecular weight difference (296.32 vs. 338.35 g/mol) and altered hydrogen-bonding capacity further affect solubility, formulation behavior, and membrane permeability [4], making generic interchange scientifically invalid and experimentally risky.

6-O-Acetylcoriatin (Target)
ElectrophysiologyPredicted hyperpolarization response (class-inferred from 6-acetylpicrotoxinin)
GABA AntagonismAttenuated; retains β-alanine/taurine antagonism
Reported CNS ActivityNot directly tested; no anticonvulsant/antischizophrenia data
Coriatin / Tutin (Free 6-OH)
ElectrophysiologyDepolarization; broad GABA, β-alanine, taurine antagonism
GABA AntagonismPotent, non-selective antagonism of all three amino acids
Reported CNS ActivityCoriatin: reported antischizophrenia model activity; Hydroxycoriatin: 60% anticonvulsant protection in MES model

6-O-Acetylcoriatin Evidence


Electrophysiological Polarity Reversal

In the frog isolated spinal cord preparation, picrotoxane compounds bearing a free 6-hydroxyl group (picrotoxinin, tutin, coriamyrtin) at 10⁻⁵–3×10⁻⁵ M caused a gradual depolarization in both ventral and dorsal roots, accompanied by reduction of dorsal root potential (DR-DRP), dorsal root reflex (DR-DRR), and ventral root potential (DR-VRP). In contrast, 6-acetylpicrotoxinin—the direct structural analog of 6-O-acetylcoriatin within the picrotoxane series—at the identical concentration range (10⁻⁵–3×10⁻⁵ M) caused a slight hyperpolarization in both roots with augmentation of DR-DRP, DR-VRP, and DR-VRR [1]. This qualitative reversal of electrophysiological polarity (depolarization → hyperpolarization) upon 6-O-acetylation represents a fundamental pharmacological divergence that cannot be predicted from the parent alcohol structure alone.

Polarity Reversal
Class-level inference
Depolarization → Hyperpolarization upon 6-O-acetylation
Opposite electrophysiological response in GABA receptor assays
Based on 6-acetylpicrotoxinin analog; 6-O-Acetylcoriatin not directly tested
GABA receptor pharmacology electrophysiology picrotoxane SAR spinal cord physiology

Selective GABA Antagonism Attenuation

In direct comparative testing on frog spinal cord primary afferent terminals, picrotoxinin, tutin, and coriamyrtin (free 6-OH compounds) reduced GABA-, β-alanine-, and taurine-induced depolarizations. 6-Acetylpicrotoxinin showed almost the same degree of inhibition of β-alanine and taurine as did picrotoxinin, but the GABA-antagonizing action of 6-acetylpicrotoxinin was significantly weaker than that of picrotoxinin [1]. This demonstrates that 6-O-acetylation selectively impairs GABA antagonism while preserving β-alanine and taurine antagonism—a pharmacologically significant shift in target amino acid selectivity. Although this class-level inference is drawn from the 6-acetylpicrotoxinin/picrotoxinin pair rather than 6-O-acetylcoriatin/coriatin directly, the conserved picrotoxane scaffold and identical 6-O-acetyl modification strongly support similar selectivity modulation for 6-O-Acetylcoriatin.

Selective GABA Attenuation
Class-level inference
GABA antagonism: significantly weaker; β-alanine/taurine: retained
Shifts amino acid selectivity from broad-spectrum to β-alanine/taurine-preferring
Data from 6-acetylpicrotoxinin/picrotoxinin pair
GABA-A receptor amino acid antagonism structure-activity relationship chloride channel

Physicochemical Property Changes

6-O-Acetylcoriatin (C₁₇H₂₂O₇; MW 338.35 g/mol) differs from its parent alcohol coriatin (C₁₅H₂₀O₆; MW 296.32 g/mol) [1] by an acetyl group (+42.01 Da; ΔMW = +14.2%). This modification replaces a hydrogen-bond-donating hydroxyl with a hydrogen-bond-accepting acetoxy group, increasing calculated logP and reducing aqueous solubility. Vendor specifications confirm 6-O-Acetylcoriatin requires organic solvents (chloroform, dichloromethane, ethyl acetate, DMSO, acetone) for dissolution [2], whereas coriatin shows some aqueous solubility [3]. These physicochemical differences directly impact experimental formulation protocols, stock solution preparation, and membrane permeability calculations.

Physicochemical Shift
Head-to-head
ΔMW +42 Da (14.2%); H-bond donors 1→0; ΔlogP ~+0.3–0.5
Alters solubility, formulation, and membrane partitioning behavior
Requires organic solvents; different stock preparation vs. coriatin
physicochemical properties molecular weight lipophilicity formulation science

In Vivo Anticonvulsant Activity

In a standardized mouse maximal electroshock (MES) model, hydroxycoriatin (the 8-hydroxylated analog of coriatin; also known as isohyenanchin) demonstrated 60% anticonvulsant protection at 5 mg/kg, while coriatone and corianol each showed 20% protection at the same dose [1]. This intra-class variability—ranging from 20% to 60% efficacy at identical dosing—demonstrates that relatively subtle structural modifications within the coriatin scaffold produce large differences in in vivo anticonvulsant activity. The anticonvulsant activity of 6-O-Acetylcoriatin has not been directly reported in this assay system; however, the demonstrated structure-activity sensitivity within the class indicates that the 6-O-acetyl modification is likely to produce a distinct anticonvulsant profile that cannot be extrapolated from coriatin or hydroxycoriatin data.

Anticonvulsant Activity
Class-level / data to verify
Not directly tested; class range 20–60% protection at 5 mg/kg MES
Anticonvulsant profile requires independent evaluation
Hydroxycoriatin 60%, coriatone 20%, corianol 20%; 6-O-acetyl untested
anticonvulsant electroshock model in vivo pharmacology Coriaria sesquiterpenes

Analytical Identity Confirmation

Reputable vendors of 6-O-Acetylcoriatin provide batch-specific analytical documentation including HPLC purity certification (≥98%) and ¹H-NMR spectra for structural confirmation [1]. This level of characterization is essential for distinguishing 6-O-Acetylcoriatin from its closely related congeners that may co-elute or be confused during procurement. Coriatin (CAS 91653-75-7) and 6-O-Acetylcoriatin (CAS 1432063-63-2) are cataloged under distinct CAS numbers with different molecular formulas, yet their similar origin (Coriaria nepalensis) and overlapping supplier catalogs create a risk of misidentification [2]. The availability of compound-specific NMR spectra (¹H-NMR provided with shipment) and HPLC trace data provides verifiable identity confirmation that generic sesquiterpenoid classification cannot offer.

Identity Confirmation
Supporting evidence
CAS 1432063-63-2; ¹H-NMR acetyl singlet δ ~2.0–2.1; HPLC ≥98%
Provides traceable identity for reproducible research
Distinct from coriatin (CAS 91653-75-7) by MS and NMR
quality control HPLC purity NMR characterization analytical chemistry

Presynaptic Inhibition Blockade

Both free 6-hydroxyl picrotoxanes (picrotoxinin, tutin, coriamyrtin) and the 6-acetylated analog (6-acetylpicrotoxinin) blocked presynaptic inhibition of the first spike potential caused by antidromic conditioning stimulation in the frog spinal cord [1]. This indicates that while 6-O-acetylation profoundly alters GABA antagonism potency and electrophysiological polarity, it does not abolish presynaptic inhibition blockade. For 6-O-Acetylcoriatin, this class-level evidence predicts retained presynaptic inhibitory activity despite attenuated GABA antagonism, offering a potential pharmacological dissociation between postsynaptic GABA receptor blockade and presynaptic inhibitory modulation.

Presynaptic Blockade
Class-level inference
Presynaptic inhibition blockade conserved; postsynaptic GABA antagonism attenuated
Enables dissection of pre- vs. postsynaptic GABAergic mechanisms
Class-inferred from 6-acetylpicrotoxinin; direct testing recommended
presynaptic inhibition antidromic conditioning spinal cord electrophysiology GABAergic transmission

6-O-Acetylcoriatin Applications


Pre- vs. Postsynaptic GABAergic Dissection

6-O-Acetylcoriatin is predicted (based on 6-acetylpicrotoxinin class-level evidence) to block presynaptic inhibition while exhibiting significantly attenuated postsynaptic GABA antagonism [1]. This pharmacological dissociation makes it a candidate tool compound for experiments that require selective modulation of presynaptic GABAergic terminals without concomitant strong blockade of postsynaptic GABA-A receptors. Researchers studying spinal cord circuitry, primary afferent neurotransmission, or GABAergic presynaptic modulation can use 6-O-Acetylcoriatin alongside coriatin (which blocks both pre- and postsynaptic sites) as a matched pair to isolate presynaptic contributions to observed physiological phenotypes.

6-Position Pharmacophore SAR

The availability of 6-O-Acetylcoriatin (6-O-acetyl) alongside coriatin (6-OH), hydroxycoriatin (6-OH, 8-OH), and other Coriaria-derived sesquiterpenoids enables systematic SAR studies focused specifically on the 6-position substituent effects within a conserved picrotoxane scaffold [2]. The documented qualitative reversal of electrophysiological polarity (depolarization vs. hyperpolarization) upon 6-O-acetylation in the picrotoxinin series provides a strong rationale for parallel testing of 6-O-Acetylcoriatin to determine whether this polarity switch is a general feature of the picrotoxane pharmacophore or specific to the picrotoxinin sub-series.

Selective β-Alanine/Taurine Receptor Studies

Based on the class-level evidence that 6-O-acetylated picrotoxanes retain near-full antagonism of β-alanine and taurine responses while losing GABA antagonism potency [1], 6-O-Acetylcoriatin is a candidate pharmacological probe for experiments requiring selective blockade of β-alanine- and/or taurine-gated chloride conductances. This selectivity profile is not available from coriatin, tutin, or picrotoxinin, which are broad-spectrum antagonists of all three amino acids. Researchers investigating taurineergic or β-alaninergic neurotransmission, or seeking to isolate GABA-independent components of inhibitory amino acid signaling, may find 6-O-Acetylcoriatin uniquely suited for this purpose.

In Vivo Anticonvulsant Screening

The demonstrated 3-fold range in anticonvulsant efficacy (20%–60% at 5 mg/kg) among structurally related Coriaria sesquiterpenes in the mouse MES model [3] establishes that subtle structural modifications within this scaffold produce substantial differences in in vivo activity. 6-O-Acetylcoriatin, which has not been evaluated in published MES models, represents a high-priority candidate for anticonvulsant screening because the 6-O-acetyl modification introduces physicochemical changes (increased lipophilicity, altered H-bonding) that may enhance blood-brain barrier penetration relative to the more polar parent coriatin, potentially yielding an efficacy profile distinct from the 20%–60% range already documented for this class.

Application
Selection Property
Validation Focus
Pre- vs. postsynaptic GABAergic dissection
Predicted presynaptic inhibition blockade with attenuated postsynaptic GABA antagonism
Electrophysiological polarity and amino acid selectivity endpoints
6-Position pharmacophore SAR
Matched 6-OH/6-O-acetyl pair within conserved picrotoxane scaffold
Electrophysiological response polarity and amino acid antagonism profiles
Selective β-alanine/taurine receptor studies
Retained β-alanine/taurine antagonism with reduced GABA blockade
Amino acid-gated chloride conductance assays and selectivity quantification
In vivo anticonvulsant screening
Distinct physicochemical profile may alter CNS exposure context
MES model response endpoints and exposure-model review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for 6-O-Acetylcoriatin

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.